Cas no 2137820-72-3 ([1-Ethylsulfonyl-4-(trifluoromethyl)piperidin-4-yl]methanamine)

• Product Name: [1-Ethylsulfonyl-4-(trifluoromethyl)piperidin-4-yl]methanamine
• CAS No: 2137820-72-3
• MF: C₉H₁₇F₃N₂O₂S
• MW: 274.303691625595
• CID: 5299805
• Update Time: 2025-05-20

[1-Ethylsulfonyl-4-(trifluoromethyl)piperidin-4-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• [1-(ethanesulfonyl)-4-(trifluoromethyl)piperidin-4-yl]methanamine
• [1-Ethylsulfonyl-4-(trifluoromethyl)piperidin-4-yl]methanamine
• 4-Piperidinemethanamine, 1-(ethylsulfonyl)-4-(trifluoromethyl)-

• Inchi： 1S/C9H17F3N2O2S/c1-2-17(15,16)14-5-3-8(7-13,4-6-14)9(10,11)12/h2-7,13H2,1H3
• InChI Key： LUNBXPGHBBXRKP-UHFFFAOYSA-N
• SMILES： S(CC)(N1CCC(C(F)(F)F)(CN)CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 353
• XLogP3: 0.7
• Topological Polar Surface Area: 71.8

Additional information on [1-Ethylsulfonyl-4-(trifluoromethyl)piperidin-4-yl]methanamine

Comprehensive Overview of [1-Ethylsulfonyl-4-(trifluoromethyl)piperidin-4-yl]methanamine (CAS No. 2137820-72-3)

[1-Ethylsulfonyl-4-(trifluoromethyl)piperidin-4-yl]methanamine (CAS No. 2137820-72-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound is characterized by a piperidine ring substituted with an ethylsulfonyl group and a trifluoromethyl group, along with a methanamine moiety. These structural elements contribute to its diverse pharmacological properties, making it a valuable candidate for various therapeutic applications.

The synthesis of [1-Ethylsulfonyl-4-(trifluoromethyl)piperidin-4-yl]methanamine involves several well-defined steps, including the formation of the piperidine ring, the introduction of the ethylsulfonyl and trifluoromethyl groups, and the final attachment of the methanamine functionality. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, which are crucial for its potential commercialization in pharmaceutical formulations.

In terms of its biological activity, [1-Ethylsulfonyl-4-(trifluoromethyl)piperidin-4-yl]methanamine has been extensively studied for its interactions with various biological targets. One of the key areas of interest is its potential as a modulator of G protein-coupled receptors (GPCRs), which are involved in numerous physiological processes and are common targets for drug development. Research has shown that this compound can selectively bind to specific GPCRs, potentially modulating their activity and signaling pathways.

Additionally, [1-Ethylsulfonyl-4-(trifluoromethyl)piperidin-4-yl]methanamine has demonstrated promising anti-inflammatory properties. In vitro studies have indicated that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammatory responses. This makes it a potential candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The compound's ability to cross the blood-brain barrier (BBB) has also been investigated. Preliminary studies suggest that [1-Ethylsulfonyl-4-(trifluoromethyl)piperidin-4-yl]methanamine can effectively penetrate the BBB, which is a critical factor for its potential use in central nervous system (CNS) disorders. This property opens up possibilities for its application in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Pharmacokinetic studies have provided valuable insights into the absorption, distribution, metabolism, and excretion (ADME) properties of [1-Ethylsulfonyl-4-(trifluoromethyl)piperidin-4-yl]methanamine. These studies have shown that it exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a reasonable half-life, which are essential for its therapeutic efficacy. However, further research is needed to optimize these properties and ensure optimal dosing regimens.

Toxicological evaluations have also been conducted to assess the safety profile of [1-Ethylsulfonyl-4-(trifluoromethyl)piperidin-4-yl]methanamine. Preclinical studies in animal models have indicated that it is generally well-tolerated at therapeutic doses, with no significant adverse effects observed. However, comprehensive toxicological assessments are ongoing to ensure its safety for human use.

Clinical trials are currently underway to evaluate the efficacy and safety of [1-Ethylsulfonyl-4-(trifluoromethyl)piperidin-4-yl]methanamine in various therapeutic indications. Early-phase clinical trials have shown promising results, with the compound demonstrating significant therapeutic benefits in preclinical models of inflammatory diseases and CNS disorders. These findings have paved the way for further clinical development and potential market approval.

In conclusion, [1-Ethylsulfonyl-4-(trifluoromethyl)piperidin-4-yl]methanamine (CAS No. 2137820-72-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in treating various diseases.